molecular formula C11H10BrNS B13230251 5-Bromo-4-methyl-2-(3-methylthiophen-2-yl)pyridine

5-Bromo-4-methyl-2-(3-methylthiophen-2-yl)pyridine

Cat. No.: B13230251
M. Wt: 268.17 g/mol
InChI Key: YABXEFWRCGMPAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-4-methyl-2-(3-methylthiophen-2-yl)pyridine is a brominated pyridine derivative featuring a methyl group at position 4 and a 3-methylthiophen-2-yl substituent at position 2. The bromine atom at position 5 enhances its utility in cross-coupling reactions, while the thiophene moiety contributes to π-conjugation and electronic diversity .

Properties

Molecular Formula

C11H10BrNS

Molecular Weight

268.17 g/mol

IUPAC Name

5-bromo-4-methyl-2-(3-methylthiophen-2-yl)pyridine

InChI

InChI=1S/C11H10BrNS/c1-7-3-4-14-11(7)10-5-8(2)9(12)6-13-10/h3-6H,1-2H3

InChI Key

YABXEFWRCGMPAY-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC=C1)C2=NC=C(C(=C2)C)Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-4-methyl-2-(3-methylthiophen-2-yl)pyridine typically involves the bromination of 4-methyl-2-(3-methylthiophen-2-yl)pyridine. The reaction is carried out using bromine in the presence of a suitable solvent such as acetic acid or dichloromethane at low temperatures to control the reaction rate and prevent over-bromination .

Industrial Production Methods

Industrial production methods for this compound may involve continuous flow reactors to ensure precise control over reaction conditions and to enhance the yield and purity of the product. The use of catalysts and optimized reaction parameters can further improve the efficiency of the synthesis process .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The bromine atom at position 5 undergoes nucleophilic substitution under metal-catalyzed or thermal conditions:

Reaction TypeReagents/ConditionsProductsYieldSource
Suzuki-Miyaura CouplingPd(PPh₃)₄, Na₂CO₃, arylboronic acid, DMF/H₂O (80°C, 24 h)5-Aryl-4-methyl-2-(3-methylthiophen-2-yl)pyridine60–75%
AminationNH₃/MeOH, CuI, 110°C5-Amino-4-methyl-2-(3-methylthiophen-2-yl)pyridine42–57%

Mechanistic Insights :

  • Bromine’s electron-withdrawing effect activates the pyridine ring for palladium-catalyzed cross-couplings.

  • Copper-mediated amination proceeds via a single-electron transfer mechanism .

Electrophilic Aromatic Substitution

The electron-rich thiophene moiety undergoes electrophilic substitution:

ReactionConditionsPosition ModifiedOutcomeSource
NitrationHNO₃/H₂SO₄, 0°CThiophene C4Nitro-thiophene derivative
HalogenationBr₂/CH₂Cl₂, 30°CThiophene C5Dibromo-thiophene analog

Key Observations :

  • Methyl groups on thiophene direct electrophiles to the C4/C5 positions .

  • Bromination at thiophene C5 occurs regioselectively due to steric and electronic factors .

Oxidation and Reduction

The thiophene ring and pyridine nitrogen participate in redox reactions:

ProcessReagentsProductsApplicationSource
Thiophene OxidationmCPBA, CH₂Cl₂Thiophene S-oxideIntermediate for sulfone derivatives
Pyridine ReductionH₂ (1 atm), Pd/C, MeOH1,2-DihydropyridineCatalytic hydrogenation studies

Notable Findings :

  • Thiophene S-oxides are prone to further oxidation to sulfones under harsh conditions.

  • Hydrogenation of the pyridine ring requires elevated pressures (>5 atm) for full saturation.

Cross-Dehydrogenative Coupling (CDC)

Ru(II)-catalyzed coupling with substituted pyridines:

SubstrateCatalyst SystemProductYieldSource
2-Bromo-3-methylpyridine[RuCl₂(p-cymene)]₂, KOPiv, Na₂CO₃N-Pyridyl-2-pyridone64%

Mechanism :

  • Bromine acts as a leaving group, enabling Ru-mediated C–N bond formation .

  • Base-assisted decarboxylation facilitates catalyst turnover .

Functional Group Interconversion

The methyl group at pyridine C4 undergoes oxidation:

ReactionOxidizing AgentProductYieldSource
C4 Methyl → Carboxylic AcidKMnO₄, H₂O, Δ4-Carboxy-pyridine derivative38%

Limitations :

  • Over-oxidation to CO₂ occurs with prolonged reaction times.

Heterocycle Ring Modification

The thiophene ring participates in cycloaddition reactions:

Reaction TypeConditionsProductApplicationSource
Diels-AlderMaleic anhydride, ΔThiophene-fused bicyclic adductMaterial science applications

Scientific Research Applications

5-Bromo-4-methyl-2-(3-methylthiophen-2-yl)pyridine has several scientific research applications:

Mechanism of Action

The mechanism of action of 5-Bromo-4-methyl-2-(3-methylthiophen-2-yl)pyridine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of the bromine atom and the thiophene ring can influence its binding affinity and selectivity towards these targets .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substitution Patterns and Electronic Effects

(a) 5-Bromo-4-methyl-2-(1-pyrrolidinyl)pyridine (CAS: 1187385-95-0)
  • Structure : Replaces the 3-methylthiophen-2-yl group with a pyrrolidine ring.
  • This difference affects solubility and reactivity in catalytic reactions .
(b) 5-Bromo-4-methyl-2-(methylsulfonyl)pyridine (CAS: 1279106-02-3)
  • Structure : Contains a methylsulfonyl group instead of thiophene.
  • Impact : The sulfonyl group is strongly electron-withdrawing, making the pyridine ring more electron-deficient. This enhances electrophilic substitution reactivity but reduces stability in reducing environments compared to the thiophene analog .
(c) 5-Bromo-2-hydroxy-4-methylpyridine (CAS: 13472-85-0)
  • Structure : Features a hydroxyl group at position 2.
  • Impact : The hydroxyl group increases polarity and hydrogen-bonding capacity, improving aqueous solubility. However, it lacks the aromatic thiophene’s conjugation benefits, limiting applications in charge-transfer materials .

Functional Group Variations in Thiophene-Containing Analogs

(a) MR31336: 3-Methyl-2-(3-methylthiophen-2-yl)-5-(5-(3-methylthiophen-2-yl)-3-(E)-styrylpyridin-2-yl)pyridine
  • Structure : Extends conjugation via a styryl bridge and additional thiophene-pyridine units.
  • Impact : The extended π-system enhances absorption in the visible spectrum, making it suitable for organic electronics. The target compound’s simpler structure offers synthetic accessibility but reduced optoelectronic performance .
(b) 5-Bromo-4-methyl-2-(trifluoromethyl)pyridine (CID: 68471500)
  • Structure : Substitutes thiophene with a trifluoromethyl group.
  • Impact : The electron-withdrawing CF₃ group creates a highly electron-deficient pyridine ring, favoring nucleophilic aromatic substitution. In contrast, the thiophene in the target compound supports electron-rich environments for electrophilic reactions .

Key Data Tables

Table 1: Physical and Electronic Properties

Compound Melting Point (K) Solubility (Polar Solvents) Electronic Nature
Target Compound Not Reported Moderate (DMSO, DMF) Electron-rich (thiophene)
5-Bromo-2-chloropyrimidin-4-amine 460–461 Low Electron-deficient
5-Bromo-4-methyl-2-(CF₃)pyridine Not Reported Low Highly electron-deficient

Biological Activity

5-Bromo-4-methyl-2-(3-methylthiophen-2-yl)pyridine is a compound of interest in medicinal chemistry due to its diverse biological activities and potential therapeutic applications. This article explores its synthesis, biological properties, and mechanisms of action based on various research findings.

Synthesis

The compound can be synthesized through palladium-catalyzed reactions, particularly the Suzuki cross-coupling method. This involves coupling 5-bromo-2-methylpyridin-3-amine with arylboronic acids to yield a range of novel pyridine derivatives, including 5-Bromo-4-methyl-2-(3-methylthiophen-2-yl)pyridine. The reaction conditions typically involve a base such as potassium phosphate and a catalyst like tetrakis(triphenylphosphine)palladium(0) .

Antimicrobial Activity

Research has demonstrated that pyridine derivatives exhibit significant antimicrobial properties. For instance, compounds derived from 5-bromo-2-methylpyridine have shown activity against various bacterial strains, including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. In one study, several derivatives were evaluated for their antibacterial efficacy using the agar diffusion method, revealing varying degrees of activity. Notably, certain derivatives exhibited moderate activity against all tested microorganisms .

Anti-inflammatory and Anticancer Properties

Compounds with similar structural features to 5-bromo-4-methyl-2-(3-methylthiophen-2-yl)pyridine have been investigated for anti-inflammatory and anticancer activities. For example, derivatives containing thiophene rings have been associated with reduced inflammation markers in vitro and in vivo. Additionally, some studies suggest that these compounds may inhibit cancer cell proliferation by inducing apoptosis through specific signaling pathways .

The biological activity of 5-bromo-4-methyl-2-(3-methylthiophen-2-yl)pyridine can be attributed to its interaction with various biological targets. The presence of bromine and thiophene moieties enhances its reactivity and allows it to interact with enzymes or receptors involved in disease processes:

  • Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes involved in inflammatory responses or cancer cell proliferation.
  • Receptor Modulation : It could modulate receptor activity, affecting signaling pathways related to pain and inflammation.

Case Studies

Several studies have highlighted the biological potential of pyridine derivatives:

  • Antibacterial Efficacy : A study assessed the antibacterial activity of synthesized pyridine derivatives against Staphylococcus aureus and E. coli, demonstrating that specific substitutions on the pyridine ring significantly influenced their potency .
    CompoundZone of Inhibition (mm)Activity Level
    5B-MT115Moderate
    5B-MT210Mild
    Control20 (Ciprofloxacin)High
  • Anti-inflammatory Effects : Another research project focused on the anti-inflammatory properties of a related compound, showing a reduction in TNF-alpha levels in treated cells compared to controls .

Q & A

(Basic) What are the optimal synthetic routes for 5-Bromo-4-methyl-2-(3-methylthiophen-2-yl)pyridine?

Methodological Answer:
The synthesis typically involves bromination and cross-coupling strategies. For brominated pyridines, direct electrophilic substitution at the 5-position can be achieved using N-bromosuccinimide (NBS) under controlled conditions (e.g., DMF at 0–5°C) . Subsequent Suzuki-Miyaura coupling with 3-methylthiophen-2-yl boronic acid is recommended for introducing the thiophene moiety. Key parameters include:

  • Catalyst system : Pd(PPh₃)₄ or PdCl₂(dppf) with a 1:1.2 molar ratio of pyridine to boronic acid.
  • Base : K₂CO₃ or Cs₂CO₃ in a degassed THF/H₂O (3:1) mixture at 80°C .
  • Purification : Column chromatography (silica gel, hexane/EtOAc gradient) followed by recrystallization from ethanol.

(Advanced) How do steric and electronic effects of the 3-methylthiophene substituent influence the compound’s reactivity?

Methodological Answer:
The 3-methylthiophene group introduces steric hindrance near the pyridine ring, which can slow down nucleophilic attacks at the 2- and 4-positions. Electronic effects (measured via Hammett σ constants) show that methylthiophene’s electron-donating nature increases electron density at the pyridine nitrogen, enhancing coordination with metal catalysts in cross-coupling reactions. X-ray crystallography data (e.g., bond angles of C2–C1–H1B ≈ 109.5°) confirm planar geometry, favoring π-π stacking in supramolecular assemblies .

(Basic) Which spectroscopic techniques are critical for characterizing this compound?

Methodological Answer:

  • NMR : ¹H NMR (DMSO-d₆) should show:
    • Pyridine C-H protons at δ 8.2–8.5 ppm (deshielded due to bromine).
    • Thiophene protons at δ 6.7–7.1 ppm (split into doublets from coupling with adjacent substituents) .
  • Mass Spectrometry : ESI-MS (positive mode) confirms molecular ion peaks at m/z 282 ([M+H]⁺, calculated for C₁₁H₁₁BrN₂S).
  • XRD : Single-crystal analysis (e.g., using Bruker APEX2) validates bond distances (e.g., C–Br ≈ 1.89 Å) and torsion angles .

(Advanced) How to resolve contradictions between computational and experimental data in electronic structure analysis?

Methodological Answer:
Discrepancies between DFT-predicted and experimental UV-Vis spectra often arise from solvent effects or crystal packing. Mitigation strategies include:

  • Solvent Correction : Use COSMO-RS in Gaussian09 to model solvent polarity.
  • TD-DFT : Compare calculated excitation energies (e.g., B3LYP/6-311+G(d,p)) with experimental λₘₐₓ.
  • XRD Overlay : Superimpose computed and experimental crystal structures (e.g., Mercury 4.0 software) to assess conformational differences .

(Basic) What are common impurities in this compound, and how are they controlled?

Methodological Answer:
Major impurities include:

  • Regioisomers : Bromination at unintended positions (e.g., 3-bromo derivatives). Detection via HPLC (C18 column, 70:30 MeCN/H₂O, 1 mL/min).
  • Thiophene Debris : Residual coupling reagents (e.g., boronic esters). Use Soxhlet extraction with hexane to remove hydrophobic byproducts.
  • Purity Standards : ≥95% purity confirmed by GC-MS (HP-5 column, He carrier gas) .

(Advanced) What mechanistic insights explain unexpected byproducts in its bromination?

Methodological Answer:
Side products like 5-bromo-2-chloro derivatives may form due to radical chain mechanisms under high-temperature bromination. Key factors:

  • Radical Initiators : Trace peroxides in DMF accelerate Br• generation, leading to halogen scrambling.
  • Mitigation : Use NBS with AIBN at 0°C to suppress radical pathways.
  • Kinetic Studies : Monitor reaction progress via in situ IR (C–Br stretch at 550 cm⁻¹) to optimize reaction time .

(Basic) How to assess the compound’s stability under storage conditions?

Methodological Answer:

  • Thermal Stability : TGA/DSC (10°C/min, N₂ atmosphere) shows decomposition onset at ~180°C.
  • Light Sensitivity : UV-Vis monitoring (λ = 254 nm) over 72 hours reveals <5% degradation in amber vials.
  • Storage Recommendations : Desiccate at −20°C under argon; avoid prolonged exposure to humidity .

(Advanced) What strategies enhance catalytic efficiency in its use as a ligand?

Methodological Answer:
The pyridine-thiophene framework acts as a bidentate ligand. To improve metal coordination:

  • Modify Substituents : Introduce electron-withdrawing groups (e.g., –NO₂) at the 4-position to enhance Lewis acidity.
  • Chelation Studies : Titrate with Cu(OTf)₂ in CH₂Cl₂; monitor via UV-Vis (d-d transitions at 450–600 nm).
  • XAS Analysis : XAFS spectra at the Br K-edge confirm metal-ligand bond distances (e.g., Cu–N ≈ 2.05 Å) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.